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Compound of Interest

Compound Name: 1,3-Diacetoxybenzene

Cat. No.: B086602

1,3-Diacetoxybenzene: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Diacetoxybenzene, also known as resorcinol diacetate, is an aromatic compound with the
chemical formula C10H1004. Its CAS number is 108-58-7.[1][2][3][4][5] This guide provides an
in-depth overview of its chemical and physical properties, a detailed experimental protocol for
its synthesis, and its molecular structure. The information is presented to support its application
in research and development.

Molecular Structure and Identification

1,3-Diacetoxybenzene is the diacetate ester of resorcinol (1,3-dihydroxybenzene). The
molecule consists of a benzene ring substituted at positions 1 and 3 with acetoxy groups.

IUPAC Name: (3-acetoxyphenyl) acetate[1][2]
Synonyms: Resorcinol diacetate, m-Phenylenediacetate, 1,3-Benzenediol diacetate[2]

Molecular Formula: C10H1004[1][5]
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SMILES: CC(=0)0C1=CC(=CC=C1)0C(=0)C[2]

Physicochemical Data

A summary of the key quantitative data for 1,3-Diacetoxybenzene is presented in the table
below for easy reference and comparison.

Property Value Source

CAS Number 108-58-7 [11[21[3][4][5]

Molecular Weight 194.18 g/mol [2]

Density 1.178 g/mL at 25 °C [61[7]

Boiling Point 278 °C [8]

Melting Point Not available (liquid at room 8]
temperature)

Flash Point >110 °C [4]

Refractive Index 1.503 (n20/D) [718]

Experimental Protocols
Synthesis of 1,3-Diacetoxybenzene

A common method for the synthesis of 1,3-Diacetoxybenzene is the esterification of resorcinol
with acetic anhydride.[7]

Reaction:

Resorcinol + Acetic Anhydride — 1,3-Diacetoxybenzene + Acetic Acid
Materials:

e Resorcinol

o Acetic anhydride
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e Pyridine (as catalyst, optional)

 Distilled water

» Diethyl ether or other suitable organic solvent

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

o Beakers and Erlenmeyer flasks

e Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve resorcinol in a slight excess of acetic anhydride.
e Optionally, add a catalytic amount of pyridine to the mixture.

e Heat the mixture under reflux for a specified period, monitoring the reaction progress by thin-
layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
o Slowly add distilled water to the reaction mixture to quench the excess acetic anhydride.

o Transfer the mixture to a separatory funnel and extract the product with an organic solvent
such as diethyl ether.

o Wash the organic layer sequentially with distilled water, saturated sodium bicarbonate
solution (to neutralize any remaining acetic acid), and again with distilled water.
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» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and remove the solvent from the filtrate using a rotary evaporator to
yield crude 1,3-Diacetoxybenzene.

e The product can be further purified by vacuum distillation.

Mandatory Visualizations
Synthesis of 1,3-Diacetoxybenzene

The following diagram illustrates the synthetic pathway for 1,3-Diacetoxybenzene from
resorcinol and acetic anhydride.

Synthesis of 1,3-Diacetoxybenzene

Acetic Anhydride

Esterification

1,3-Diacetoxybenzene

Click to download full resolution via product page

Caption: Synthesis pathway of 1,3-Diacetoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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